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Compound of Interest

Compound Name: Cholesteryl oleyl carbonate

Cat. No.: B092303

Cholesteryl oleyl carbonate (COC) is a cholesterol-based ester that has garnered significant
interest within the scientific community, particularly for its unique liquid crystalline properties.
This technical guide provides a comprehensive overview of its chemical structure,
physicochemical properties, synthesis, and applications, with a focus on its relevance to
researchers, scientists, and professionals in drug development.

Chemical Structure and Identifiers

Cholesteryl oleyl carbonate is the carbonate ester of cholesterol and oleyl alcohol.[1] Its
structure consists of the rigid cholesterol steroid nucleus attached to a long, flexible oleyl chain
via a carbonate linkage. This combination of a rigid core and a flexible tail is responsible for its
liquid crystalline behavior.

Key chemical identifiers for cholesteryl oleyl carbonate are summarized in the table below.
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Identifier

Value

CAS Number

17110-51-9[1][2][3]

Molecular Formula

CasHs003[3][4]

Molecular Weight

681.13 g/mol [3]

InChl

1S/C46H8003/c1-7-8-9-10-11-12-13-14-15-16-
17-18-19-20-21-22-34-48-44(47)49-39-30-32-
45(5)38(35-39)26-27-40-42-29-28-41(37(4)25-
23-24-36(2)3)46(42,6)33-31-43(40)45/h14-
15,26,36-37,39-43H,7-13,16-25,27-35H2,1-
6H3/b15-
14-/t37-,39+,40+,41-,42+,43+,45+,46-/m1/s1[1]
[4]

InChl Key

XMPIMLRYNVGZIA-TZOMHRFMSA-N[1][4]

SMILES

CCCCCCCC\C=C/CCCCCCCCOC(=0)0[C@H]
1CC[C@]2(C)[C@H]3CC[C@]4(C)--INVALID-
LINK----INVALID-LINK--CCCC(C)C

Physicochemical and Thermal Properties

Cholesteryl oleyl carbonate is a soft, crystalline material that exhibits thermotropic liquid

crystal behavior, meaning its phase transitions are dependent on temperature.[1] It forms

cholesteric liquid crystals with a helical structure.[1] This property is central to many of its

applications.
Property Value
Melting Point ~20 °C[1][5][6]

Optical Activity ([a]27/D)

-22° (¢ = 2 in chloroform)

Phase Transition (Heating)

Smectic — Cholesteric at 18.3°C; Cholesteric —
Isotropic at 37.5°C[7]

Phase Transition (Cooling)

Isotropic — Cholesteric at 35.1°C; Cholesteric
- Smectic at 15.8°C[7]
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Experimental Protocols
Synthesis of Cholesteryl Oleyl Carbonate

A common method for the synthesis of cholesteryl oleyl carbonate is the esterification of
cholesterol with oleyl alcohol using a carbonylating agent.[7] A detailed experimental protocol is
described below.

Reactants:

Cholesteryl chloroformate (1.0 molar equivalent)

Oleyl alcohol (1.2 molar equivalents)

Pyridine (1.5 equivalents)

Anhydrous Benzene (solvent)

Procedure:

Dissolve cholesteryl chloroformate and oleyl alcohol in anhydrous benzene in a reaction
vessel.

e Cool the reaction mixture to 0°C using an ice bath.

o Slowly add pyridine to the mixture. Pyridine acts as a catalyst and neutralizes the HCI
byproduct.[7]

 Allow the reaction to proceed for 24 hours under a nitrogen atmosphere to prevent side
reactions.[7]

» After the reaction is complete, the product can be purified using technigues such as column
chromatography.

Characterization:

e Thin-Layer Chromatography (TLC): To assess the purity of the synthesized compound.[7]
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the formation of the ester
bond.[7]

e Mass Spectrometry (MS): To validate the molecular weight of the final product.[7]

Applications in Research and Drug Development

The unique properties of cholesteryl oleyl carbonate make it a versatile material for various
applications.

Thermochromic Liquid Crystals

Due to its temperature-sensitive phase transitions, which result in color changes, COC is a key
component in thermochromic liquid crystal mixtures.[1][8] These materials are used in
applications such as thermometers and mood rings.[7]

Drug Delivery Systems

Cholesterol and its derivatives are increasingly being investigated for their potential in drug
delivery systems.[9] The amphiphilic nature of these molecules allows for the encapsulation of
hydrophobic drugs, enhancing their solubility and bioavailability.[9] While cholesteryl oleyl
carbonate itself is not a standalone drug delivery vehicle, its properties make it a valuable
component in more complex formulations like nanoparticles and liposomes.[9] The cholesterol
moiety can interact with cell membranes, potentially facilitating cellular uptake of the
encapsulated therapeutic agent.[10]

Below is a conceptual workflow illustrating the incorporation of cholesteryl oleyl carbonate
into a lipid-based drug delivery system.
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Caption: Workflow for Lipid Nanoparticle Drug Delivery.
The following diagram illustrates the chemical structure of cholesteryl oleyl carbonate.

Caption: Chemical Structure of Cholesteryl Oleyl Carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Carbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092303#cholesteryl-oleyl-carbonate-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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